Cas no 373374-61-9 ((2E)-2-4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl-3-(3,5-dimethylphenyl)aminoprop-2-enenitrile)

• Product Name: (2E)-2-4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl-3-(3,5-dimethylphenyl)aminoprop-2-enenitrile
• CAS No: 373374-61-9
• MF: C₂₁H₁₇N₃O₂S
• MW: 375.443583250046
• CID: 5964101
• PubChem ID: 5926448
• Update Time: 2025-07-09

(2E)-2-4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl-3-(3,5-dimethylphenyl)aminoprop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• (2E)-2-4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl-3-(3,5-dimethylphenyl)aminoprop-2-enenitrile
• (E)-2-(4-(benzo[d][1,3]dioxol-5-yl)thiazol-2-yl)-3-((3,5-dimethylphenyl)amino)acrylonitrile
• 2-Thiazoleacetonitrile, 4-(1,3-benzodioxol-5-yl)-α-[[(3,5-dimethylphenyl)amino]methylene]-
• (E)-2-[4-(1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl]-3-(3,5-dimethylanilino)prop-2-enenitrile
• 373374-61-9
• F0760-2000
• AKOS024599248
• AB00672469-01
• (2E)-2-[4-(2H-1,3-BENZODIOXOL-5-YL)-1,3-THIAZOL-2-YL]-3-[(3,5-DIMETHYLPHENYL)AMINO]PROP-2-ENENITRILE

• Inchi： 1S/C21H17N3O2S/c1-13-5-14(2)7-17(6-13)23-10-16(9-22)21-24-18(11-27-21)15-3-4-19-20(8-15)26-12-25-19/h3-8,10-11,23H,12H2,1-2H3/b16-10+
• InChI Key： XGPKFYFLRSIYBU-MHWRWJLKSA-N
• SMILES： C(#N)/C(/C1=NC(C2C=C3C(=CC=2)OCO3)=CS1)=C\NC1=CC(C)=CC(C)=C1

Computed Properties

• Exact Mass: 375.10414797g/mol
• Monoisotopic Mass: 375.10414797g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 594
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 95.4Ų

Experimental Properties

• Density: 1.327±0.06 g/cm3(Predicted)
• Boiling Point: 554.8±60.0 °C(Predicted)
• pka: -1.48±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on (2E)-2-4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl-3-(3,5-dimethylphenyl)aminoprop-2-enenitrile

Comprehensive Analysis of (2E)-2-4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl-3-(3,5-dimethylphenyl)aminoprop-2-enenitrile (CAS No. 373374-61-9)

The compound (2E)-2-4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl-3-(3,5-dimethylphenyl)aminoprop-2-enenitrile, identified by its CAS No. 373374-61-9, is a sophisticated organic molecule that has garnered significant attention in the fields of medicinal chemistry and material science. Its unique structural features, including the benzodioxole and thiazole moieties, make it a promising candidate for various applications, ranging from pharmaceutical intermediates to advanced material synthesis. This article delves into the molecular characteristics, potential applications, and current research trends surrounding this compound, while addressing common queries and industry interests.

One of the most intriguing aspects of (2E)-2-4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl-3-(3,5-dimethylphenyl)aminoprop-2-enenitrile is its structural complexity, which combines multiple functional groups. The benzodioxole ring, known for its bioactivity, is fused with a thiazole ring, a heterocyclic scaffold frequently employed in drug design. Additionally, the presence of a cyano group and a dimethylphenyl substituent enhances its versatility in chemical reactions. Researchers have explored its potential as a kinase inhibitor or fluorescence probe, aligning with the growing demand for targeted therapies and diagnostic tools in modern healthcare.

In recent years, the scientific community has shown heightened interest in compounds like CAS No. 373374-61-9 due to their relevance in cancer research and neurodegenerative disease studies. The thiazole core, in particular, is a common motif in FDA-approved drugs, prompting investigations into its mechanism of action. Furthermore, the compound's E-configuration (as indicated by the (2E) prefix) plays a critical role in its biological activity, as geometric isomers often exhibit distinct pharmacological profiles. This has led to discussions on structure-activity relationships (SAR) and molecular docking studies to optimize its efficacy.

From a synthetic perspective, (2E)-2-4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl-3-(3,5-dimethylphenyl)aminoprop-2-enenitrile presents both challenges and opportunities. Its multi-step synthesis requires precise control over reaction conditions, such as Pd-catalyzed cross-coupling or microwave-assisted cyclization, to achieve high yields. These methodologies are frequently searched by chemists seeking efficient protocols for complex heterocycles. Additionally, the compound's solubility and stability under physiological conditions are critical parameters for its potential commercialization, topics often raised in forums and academic discussions.

Beyond pharmaceuticals, CAS No. 373374-61-9 has potential applications in organic electronics and photovoltaic materials. The conjugated system formed by its enaminonitrile segment could facilitate charge transport, making it a candidate for OLEDs or solar cells. This aligns with the global push toward sustainable energy solutions, a hot topic in both scientific and public domains. Researchers are also examining its photophysical properties, such as fluorescence quantum yield, to assess its suitability for bioimaging applications.

In conclusion, (2E)-2-4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl-3-(3,5-dimethylphenyl)aminoprop-2-enenitrile represents a compelling case study in interdisciplinary research. Its structural elegance and functional diversity cater to pressing needs in drug discovery, material science, and green chemistry. As interest in tailored molecular designs grows, this compound is poised to remain a focal point in both academic and industrial settings, addressing questions on synthesis optimization, biological efficacy, and technological applicability.